Cas no 84024-59-9 (Ethyl 3,3-dimethylaziridine-2-carboxylate)

• Product Name: Ethyl 3,3-dimethylaziridine-2-carboxylate
• CAS No: 84024-59-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19217921
• CID: 707014
• PubChem ID: 21791630
• Update Time: 2025-06-08

Ethyl 3,3-dimethylaziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3-dimethylaziridine-2-carboxylate
• 2-Aziridinecarboxylicacid, 3,3-dimethyl-, ethyl ester
• 2-Aziridinecarboxylicacid,3,3-dimethyl-,ethylester(9CI)
• Ethyl3,3-dimethylaziridine-2-carboxylate
• DS-4410
• DTXSID40618123
• AKOS006353804
• 84024-59-9
• MFCD19217921
• 3,3-dimethyl-2-Aziridinecarboxylic acid ethyl ester
• DB-342947

• MDL： MFCD19217921
• Inchi： 1S/C7H13NO2/c1-4-10-6(9)5-7(2,3)8-5/h5,8H,4H2,1-3H3
• InChI Key： FWOMVJBVDXIMDQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)(C)N1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.2Ų

Ethyl 3,3-dimethylaziridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3,3-dimethylaziridine-2-carboxylate

Ethyl 3,3-dimethylaziridine-2-carboxylate (CAS No. 84024-59-9): A Versatile Building Block in Modern Chemical Biology

Ethyl 3,3-dimethylaziridine-2-carboxylate (CAS No. 84024-59-9) is a highly valuable intermediate in the field of chemical biology, renowned for its unique structural properties and broad applicability in synthetic chemistry. This compound, characterized by its aziridine core, has garnered significant attention due to its role in the development of novel pharmaceuticals and agrochemicals. The aziridine moiety, a three-membered heterocyclic ring containing nitrogen, is particularly noteworthy for its reactivity and ability to undergo diverse chemical transformations, making it an indispensable tool for medicinal chemists and biochemists.

The structural motif of Ethyl 3,3-dimethylaziridine-2-carboxylate consists of a carbonyl group attached to a dimethyl-substituted aziridine ring. This configuration imparts a high degree of flexibility and reactivity, enabling the compound to participate in various synthetic pathways. One of the most compelling features of this compound is its utility in transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts. These reactions often facilitate the formation of carbon-carbon and carbon-nitrogen bonds, which are crucial for constructing complex molecular architectures.

In recent years, the application of Ethyl 3,3-dimethylaziridine-2-carboxylate has expanded into the realm of drug discovery and development. Its ability to undergo ring-opening reactions with nucleophiles has been leveraged to create libraries of diversified compounds for high-throughput screening. This approach has proven particularly effective in identifying novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating small-molecule inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The compound's reactivity also makes it an excellent candidate for post-synthetic modifications. Researchers have exploited its aziridine ring to introduce functional groups at specific positions through nucleophilic additions or metal-catalyzed cross-coupling reactions. This versatility has been harnessed in the synthesis of peptidomimetics and other bioactive molecules, where precise control over molecular structure is essential for achieving desired biological activity.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 3,3-dimethylaziridine-2-carboxylate. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of more effective derivatives. These computational approaches have been complemented by experimental validations, confirming the predicted binding modes and affinities. Such integrative strategies have accelerated the discovery process by enabling the rapid optimization of lead compounds.

The synthesis of Ethyl 3,3-dimethylaziridine-2-carboxylate itself is another area where innovation has been prominent. Modern synthetic methodologies have improved yields and purity levels while reducing environmental impact. Catalytic processes and green chemistry principles have been increasingly adopted to ensure sustainable production practices. These advancements not only enhance efficiency but also align with global efforts to minimize the ecological footprint of chemical manufacturing.

The compound's role extends beyond pharmaceutical applications into materials science and polymer chemistry. Its ability to undergo polymerization reactions has been explored in creating novel polymers with tailored properties. These materials exhibit unique characteristics such as biodegradability or enhanced mechanical strength, making them suitable for advanced technological applications.

In conclusion, Ethyl 3,3-dimethylaziridine-2-carboxylate (CAS No. 84024-59-9) stands as a cornerstone in modern chemical biology due to its multifaceted utility and adaptability. Its contributions to drug discovery, synthetic chemistry, and materials science underscore its importance as a building block for innovative research and industrial applications. As scientific understanding progresses, it is anticipated that new frontiers will continue to emerge from the exploration of this versatile compound.